Cas no 669740-12-9 (4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core functionalized with an allyl group, a thiol moiety, and a 3,4-dimethylphenoxymethyl substituent. This structure imparts versatility in chemical reactivity, particularly in coordination chemistry and heterocyclic synthesis. The presence of the thiol group enhances its utility as a ligand or building block for metal complexes, while the allyl and phenoxy groups offer potential for further functionalization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, agrochemical research, and material science. The compound's stability and synthetic accessibility further contribute to its value in exploratory and industrial settings.
4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol structure
669740-12-9 structure
Product Name:4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
CAS No:669740-12-9
MF:C14H17N3OS
MW:275.36928153038
MDL:MFCD04054995
CID:871923
PubChem ID:3801722
Update Time:2025-05-19

4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-5-((3,4-dimethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
    • 3-[(3,4-dimethylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
    • 4-allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
    • 5-[(3,4-dimethylphenoxy)methyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • ART-CHEM-BB B018082
    • 5-[(3,4-dimethylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • AC1MWMQI
    • ALBB-003400
    • BBL017339
    • CTK5J4561
    • MolPort-001-582-395
    • STK443775
    • AKOS003328995
    • DTXSID00396632
    • CS-0319594
    • VS-06071
    • 669740-12-9
    • MFCD04054995
    • 4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD04054995
    • Inchi： 1S/C14H17N3OS/c1-4-7-17-13(15-16-14(17)19)9-18-12-6-5-10(2)11(3)8-12/h4-6,8H,1,7,9H2,2-3H3,(H,16,19)
    • InChI Key： NLAXDVPFTGDESH-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(COC2C=CC(C)=C(C)C=2)N1CC=C

Computed Properties

  • Exact Mass: 275.10900
  • Monoisotopic Mass: 275.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 394.1°C at 760 mmHg
  • Flash Point: 192.1°C
  • Refractive Index: 1.601
  • PSA: 78.74000
  • LogP: 2.94860

4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A614343-100mg
4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
 669740-12-9
100mg
 $ 50.00 2022-06-08
TRC
A614343-500mg
4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
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 669740-12-9
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 $ 320.00 2022-06-08
abcr
AB214324-1 g
4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95%
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abcr
AB214324-5 g
4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95%
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eNovation Chemicals LLC
Y1233322-1g
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4-allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
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A2B Chem LLC
AH13470-1g
4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4h-1,2,4-triazole-3-thiol
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A2B Chem LLC
AH13470-5g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:669740-12-9)4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
Order Number:A1169195
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:13
Price ($):395.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:669740-12-9)4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
A1169195
Purity:99%
Quantity:5g
Price ($):395.0
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